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Compound Name: 1-Chloro-3-fluoropropane

Cat. No.: B8262802 Get Quote

An In-depth Technical Guide to 1-Chloro-3-
fluoropropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-Chloro-3-fluoropropane. The information is curated for researchers, scientists,

and professionals in drug development, with a focus on delivering precise data and

methodological insights.

Chemical Identity and Physical Properties
1-Chloro-3-fluoropropane, identified by the CAS number 462-38-4, is a halogenated alkane

with the molecular formula C₃H₆ClF.[1][2][3] It possesses a molecular weight of 96.53 g/mol .[1]

[2] This compound is a derivative of propane, where hydrogen atoms on the first and third

carbon atoms are substituted by a chlorine and a fluorine atom, respectively.

The physical properties of 1-Chloro-3-fluoropropane are summarized in the table below. It is

important to note that some of the available data are estimates and should be considered with

appropriate scientific caution. There are conflicting reports regarding its boiling point, with one

source stating 82 °C and another providing an estimated value of 69.68 °C.[4][5] Further

experimental verification is recommended for precise applications.
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Table 1: Physical Properties of 1-Chloro-3-fluoropropane

Property Value Source(s)

CAS Number 462-38-4 [1][2][3]

Molecular Formula C₃H₆ClF [1][2]

Molecular Weight 96.53 g/mol [1][2]

Boiling Point 82 °C / 69.68 °C (estimate) [4][5]

Density 1.0581 g/cm³ (estimate) [5]

Melting Point No data available

Vapor Pressure No data available

Solubility

No specific data available.

Generally, haloalkanes have

limited solubility in water but

are soluble in organic solvents.

[6][7]

Spectroscopic Data
Detailed experimental spectroscopic data for 1-Chloro-3-fluoropropane, including NMR, IR,

and mass spectrometry, are not readily available in the public domain. For unequivocal

identification and structural elucidation, it is recommended that researchers acquiring this

compound perform their own analytical characterization. The expected spectral features can be

predicted based on its structure and the known spectral properties of similar halogenated

propanes.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 1-Chloro-3-fluoropropane
is not extensively documented in readily accessible literature, a plausible synthetic route can

be inferred from general methodologies for the preparation of mixed haloalkanes. One common

approach involves the halogen exchange reaction.
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A potential synthesis workflow is illustrated in the diagram below. This process could start from

a more readily available dihalogenated propane, such as 1-bromo-3-chloropropane, and

involve a nucleophilic substitution reaction to replace the bromine atom with fluorine, a reaction

known as the Finkelstein reaction.[8] Another viable precursor could be 3-chloro-1-propanol,

which would require conversion of the hydroxyl group to a fluorine atom.

Potential Synthesis Workflow for 1-Chloro-3-fluoropropane

Route A: Halogen ExchangeRoute B: From Alcohol

1-Bromo-3-chloropropane

1-Chloro-3-fluoropropane

Finkelstein Reaction

Fluorinating Agent (e.g., KF)

Purification (e.g., Distillation)

3-Chloro-1-propanol

1-Chloro-3-fluoropropane

Hydroxyl to Fluorine Conversion

Fluorinating Agent (e.g., DAST)

Click to download full resolution via product page

Potential synthesis routes for 1-Chloro-3-fluoropropane.

Experimental Protocol (General Example - Halogen Exchange):

A detailed protocol for a similar reaction, the synthesis of 1-bromo-3-chloropropane, involves

the free-radical addition of hydrogen bromide to allyl chloride.[9] For the proposed synthesis of
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1-chloro-3-fluoropropane from 1-bromo-3-chloropropane, a typical procedure would involve:

Reaction Setup: A round-bottom flask equipped with a reflux condenser, magnetic stirrer, and

an inert atmosphere (e.g., nitrogen or argon).

Reagents: 1-bromo-3-chloropropane, a fluorinating agent (e.g., potassium fluoride), and a

suitable solvent (e.g., acetonitrile) possibly with a phase-transfer catalyst to enhance

reactivity.

Procedure: The reactants are heated to reflux for a specified period. The progress of the

reaction would be monitored by techniques such as gas chromatography (GC) or thin-layer

chromatography (TLC).

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solid

by-products are filtered off. The resulting liquid is then washed with water and brine to

remove any remaining salts and impurities. The organic layer is dried over an anhydrous

drying agent (e.g., magnesium sulfate). The final product, 1-chloro-3-fluoropropane, would

be purified by fractional distillation.

Chemical Reactivity and Stability
As a haloalkane, 1-Chloro-3-fluoropropane is expected to exhibit reactivity typical of this

class of compounds.[8] The carbon-halogen bonds are polar, with the carbon atoms being

electrophilic and susceptible to attack by nucleophiles.[8] This allows for a variety of

nucleophilic substitution reactions where the halogen atoms are replaced by other functional

groups.[8]

The differential reactivity of the C-Cl and C-F bonds is a key aspect of its chemistry. Generally,

the C-Cl bond is more reactive towards nucleophilic substitution than the C-F bond. This

differential reactivity can be exploited in sequential substitution reactions to synthesize more

complex molecules.

Haloalkanes can also undergo elimination reactions in the presence of a strong base to form

alkenes.[10] The stability of 1-Chloro-3-fluoropropane is expected to be good under normal

storage conditions, but it may be sensitive to light and should be stored in a cool, dark place.[9]
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Safety and Handling
While a specific safety data sheet (SDS) for 1-Chloro-3-fluoropropane is not widely available,

general precautions for handling halogenated hydrocarbons should be followed. These

compounds can be hazardous, and appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times.[11] Work should be

conducted in a well-ventilated fume hood to avoid inhalation of vapors.

General Handling Precautions:

Avoid contact with skin and eyes.[10]

Do not breathe vapors.[10]

Keep away from heat, sparks, and open flames.[10]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Ground all equipment when handling to prevent static discharge.[8]

In case of exposure, seek immediate medical attention. For spills, absorb the material with an

inert absorbent and dispose of it as hazardous waste in accordance with local regulations.

Applications in Research and Development
The dual and different halogen functionalities of 1-Chloro-3-fluoropropane make it a

potentially valuable building block in organic synthesis, particularly for the introduction of a 3-

fluoropropyl or a 1-chloro-3-fluoropropyl moiety into a target molecule. This can be of interest in

the development of pharmaceuticals and agrochemicals, where the incorporation of fluorine

can significantly alter the biological activity and pharmacokinetic properties of a molecule.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB12664047_EN.htm
https://www.chembk.com/en/chem/Propane,%201-chloro-3-fluoro-
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12664047.htm
http://www.cgc-jp.com/assets/82f67a3a7ed8c69232df60b58abde2fab67054f7.pdf
https://produkte.linde-gas.at/sdb_konform/R1233zd_10030715EN.pdf
https://patents.google.com/patent/CZ280614B6/en
https://patents.google.com/patent/CZ280614B6/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-fluoro-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-fluoro-2-propanol
https://www.lookchem.com/casno462-38-4.html
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.airgas.com/msds/020012.pdf
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-chloro-3-fluoropropane
https://www.benchchem.com/product/b8262802#physical-and-chemical-properties-of-1-chloro-3-fluoropropane
https://www.benchchem.com/product/b8262802#physical-and-chemical-properties-of-1-chloro-3-fluoropropane
https://www.benchchem.com/product/b8262802#physical-and-chemical-properties-of-1-chloro-3-fluoropropane
https://www.benchchem.com/product/b8262802#physical-and-chemical-properties-of-1-chloro-3-fluoropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8262802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

